Cas no 200395-72-8 (Fmoc-D-Cys(Trt)-Opfp)

• Product Name: Fmoc-D-Cys(Trt)-Opfp
• CAS No: 200395-72-8
• MF: C₄₃H₃₀F₅NO₄S
• MW: 751.759627819061
• MDL: MFCD00153375
• CID: 240731
• PubChem ID: 53229910
• Update Time: 2025-10-28

Fmoc-D-Cys(Trt)-Opfp Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-, pentafluorophenylester (9CI)
• D-Cysteine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-, pentafluorophenylester (...
• Fmoc-D-Cys(Trt)- Opfp
• H-Lys(Fmoc)-OH
• D-Cystein<wbr>
• Pentafluo<wbr>
• DTXSID30692811
• S-200395-72-8
• CS-0362591
• FD21317
• A879862
• D-Cysteine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-(triphenylmethyl)-, pentafluorophenyl ester (9CI)
• fmoc-d-cys(trt)-opfp
• J-012968
• (2, 3, 4, 5, 6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-tritylsulfanylpropanoate
• Pentafluorophenyl N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-S-(triphenylmethyl)-D-cysteinate
• AS-74749
• MFCD00153375
• (2,3,4,5,6-pentafluorophenyl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-tritylsulfanylpropanoate
• AKOS016843142
• Perfluorophenyl N-(((9H-fluoren-9-yl)methoxy)carbonyl)-S-trityl-D-cysteinate
• Fmoc-S-trityl-D-cysteine pentafluorophenyl ester
• 200395-72-8
• 2,3,4,5,6-PENTAFLUOROPHENYL (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-[(TRIPHENYLMETHYL)SULFANYL]PROPANOATE
• Fmoc-D-Cys(Trt)-Opfp

• MDL： MFCD00153375
• Inchi： 1S/C43H30F5NO4S/c44-35-36(45)38(47)40(39(48)37(35)46)53-41(50)34(49-42(51)52-24-33-31-22-12-10-20-29(31)30-21-11-13-23-32(30)33)25-54-43(26-14-4-1-5-15-26,27-16-6-2-7-17-27)28-18-8-3-9-19-28/h1-23,33-34H,24-25H2,(H,49,51)/t34-/m1/s1
• InChI Key： FDAUCYDVXIPBDR-UUWRZZSWSA-N
• SMILES： S(C[C@H](C(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 751.1817
• Monoisotopic Mass: 751.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9A^2
• XLogP3: 10.4

Experimental Properties

• Density: 1.359±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 803.513°C at 760 mmHg
• Flash Point: 439.749°C
• Refractive Index: 1.62
• Solubility: Insuluble (1.4E-9 g/L) (25 ºC),
• PSA: 64.63

Fmoc-D-Cys(Trt)-Opfp Security Information

• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on Fmoc-D-Cys(Trt)-Opfp

Comprehensive Guide to Fmoc-D-Cys(Trt)-Opfp (CAS No. 200395-72-8): Applications and Innovations

Fmoc-D-Cys(Trt)-Opfp, with the CAS number 200395-72-8, is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the family of Fmoc-protected amino acids, which are critical for solid-phase peptide synthesis (SPPS). The D-configuration of cysteine, combined with the Trt (trityl) protecting group and the Opfp (pentafluorophenyl) ester, makes this derivative highly valuable for constructing complex peptides with precise stereochemistry.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. Researchers frequently search for terms like "Fmoc-D-Cys(Trt)-Opfp uses", "CAS 200395-72-8 supplier", and "peptide building blocks", reflecting the growing interest in high-purity reagents. This compound is particularly favored for its stability and efficiency in coupling reactions, making it a staple in laboratories focusing on peptide therapeutics and bioconjugation.

The Fmoc (fluorenylmethyloxycarbonyl) group in Fmoc-D-Cys(Trt)-Opfp ensures orthogonal protection during synthesis, allowing for selective deprotection under mild conditions. Meanwhile, the Trt group safeguards the thiol functionality of cysteine, preventing unwanted side reactions. The Opfp ester enhances reactivity, enabling faster and more efficient peptide bond formation. These features align with the industry's shift toward green chemistry and sustainable synthesis, as they reduce waste and improve yields.

Another hot topic in peptide research is the role of non-natural amino acids in drug design. Fmoc-D-Cys(Trt)-Opfp is often employed to introduce D-cysteine into peptides, which can enhance metabolic stability and bioavailability. This is particularly relevant for anticancer peptides and antimicrobial peptides, where resistance and degradation are major challenges. Searches for "D-amino acids in peptides" and "peptide drug stability" highlight the scientific community's focus on optimizing therapeutic candidates.

From a technical perspective, handling Fmoc-D-Cys(Trt)-Opfp requires attention to storage conditions. The compound should be kept in a cool, dry environment to prevent degradation. Suppliers often emphasize HPLC purity and batch consistency, as these factors are critical for reproducible results. Researchers also frequently inquire about "Fmoc-D-Cys(Trt)-Opfp solubility" and "compatible solvents", underscoring the need for detailed technical data sheets.

In conclusion, Fmoc-D-Cys(Trt)-Opfp (CAS No. 200395-72-8) is a versatile and indispensable tool in modern peptide chemistry. Its unique properties address key challenges in peptide synthesis, drug development, and biomaterials science. As the field evolves, this compound will likely remain at the forefront of innovations, driven by its reliability and adaptability to emerging research trends.